BENGHE Foundational & Exploratory

Check Availability & Pricing

Formothion Solubility: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Formothion

Cat. No.: B1673548

For the attention of researchers, scientists, and professionals in drug development, this
document provides an in-depth technical overview of the solubility of the organophosphate
insecticide, Formothion, in agueous and organic media. This guide includes collated solubility
data, detailed experimental protocols for solubility determination, and a visual representation of
the experimental workflow.

Core Topic: Formothion Solubility in Organic
Solvents and Water

Formothion (C6H12NO4PS2) is a systemic and contact insecticide and acaricide. Its efficacy
and environmental fate are significantly influenced by its solubility in various solvents.
Understanding its solubility is crucial for the development of stable formulations, for conducting
toxicological studies, and for predicting its environmental transport and persistence.

Data Presentation: Quantitative Solubility of Formothion

The solubility of Formothion varies considerably between water and different types of organic
solvents. The following table summarizes the available quantitative and qualitative data.
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Solvent Solvent Type Solubility at 20°C Reference
Water (pH 7) Polar Protic 2600 mg/L (2.6 g/L) [1]
Alcohols (e.g., ] o
Polar Protic Miscible [21[3114]
Methanol, Ethanol)
Ketones (e.g., ) o
Polar Aprotic Miscible [2]
Acetone)
Ethers (e.g., Diethyl ) o
Polar Aprotic Miscible
ether)
Chloroform Polar Aprotic Miscible
Benzene Nonpolar Miscible
Toluene Nonpolar Miscible
Xylene Nonpolar Miscible
Hexane Nonpolar Slightly soluble
Ligroin Nonpolar Very slightly soluble
Paraffin Oil Nonpolar Very slightly soluble

Note: "Miscible" indicates that the substances are soluble in each other in all proportions.

Experimental Protocols

The following are detailed methodologies for determining the solubility of a pesticide like

Formothion in water and organic solvents. These protocols are synthesized from established

methods for pesticide analysis.

Protocol 1: Determination of Water Solubility (Shake-

Flask Method)

This method is suitable for substances with solubilities greater than 10 mg/L.

1. Preparation of Saturated Solution: a. Add an excess amount of Formothion to a flask

containing deionized water of a known pH (e.g., pH 7). b. Seal the flask and place it in a
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constant temperature water bath shaker (20°C + 0.5°C). c. Shake the flask for a predetermined
period (e.g., 24-48 hours) to ensure equilibrium is reached. Preliminary tests should be
conducted to determine the time required to reach equilibrium.

2. Sample Separation: a. After shaking, allow the flask to stand in the constant temperature
bath for at least 24 hours to allow for the separation of undissolved material. b. Centrifuge an
aliquot of the supernatant at a controlled temperature to remove any suspended particles.

3. Analysis: a. Carefully extract a known volume of the clear supernatant. b. Analyze the
concentration of Formothion in the supernatant using a suitable analytical method, such as
High-Performance Liquid Chromatography (HPLC) with UV detection or Gas Chromatography
(GC) with a nitrogen-phosphorus detector (NPD). c. Prepare a calibration curve using standard
solutions of Formothion of known concentrations to quantify the amount in the sample.

4. Calculation: a. The solubility is calculated from the mean of at least three independent
determinations.

Protocol 2: Determination of Solubility in Organic
Solvents

1. Preparation of Test Solutions: a. In a series of vials, accurately weigh a known mass of
Formothion. b. To each vial, add a measured volume of the organic solvent to be tested (e.g.,
methanol, hexane).

2. Dissolution and Observation: a. Vigorously shake or vortex the vials until the Formothion is
completely dissolved. A sonicator can be used to aid dissolution. b. If the compound dissolves
completely, add a further known mass of Formothion and repeat the process until a saturated
solution with visible undissolved solid is obtained. c. For solvents in which Formothion is
expected to be miscible, a simple visual confirmation of complete dissolution of a certain
amount can be sufficient to confirm miscibility.

3. Equilibration and Analysis (for slightly soluble solvents): a. For solvents where a precise
solubility value is required (e.g., hexane), prepare a saturated solution as described in Protocol
1. b. After an equilibration period with agitation at a constant temperature, allow the
undissolved solid to settle. c. Centrifuge an aliquot of the supernatant. d. Dilute a known
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volume of the clear supernatant with a suitable solvent and analyze the concentration of
Formothion using an appropriate analytical technique (e.g., GC-NPD or HPLC-UV).

Mandatory Visualization

The following diagram illustrates the general experimental workflow for determining the
solubility of Formothion.
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Experimental Workflow for Formothion Solubility Determination
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Workflow for determining Formothion solubility.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1673548?utm_src=pdf-body-img
https://www.benchchem.com/product/b1673548?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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